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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Lys-CoA as a positive

control for the inhibition of the histone acetyltransferase (HAT) p300. This document outlines

the mechanism of action of Lys-CoA, presents its inhibitory data, and provides detailed

protocols for its use in both in vitro and cellular assays.

Introduction to p300 and Lys-CoA
The E1A binding protein p300 (also known as EP300 or KAT3B) is a crucial transcriptional co-

activator with intrinsic histone acetyltransferase (HAT) activity. It plays a pivotal role in

regulating gene expression by acetylating histones and other proteins, thereby influencing

chromatin structure and the recruitment of transcription factors. Dysregulation of p300 activity is

implicated in various diseases, including cancer, making it a significant target for therapeutic

intervention.

Lys-CoA is a potent and selective inhibitor of p300. It acts as a bisubstrate analog, mimicking

the binding of both the acetyl-CoA cofactor and the lysine-containing substrate. This dual

interaction results in tight binding to the p300 active site and effective inhibition of its
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acetyltransferase activity. Due to its well-characterized inhibitory profile, Lys-CoA serves as an

excellent positive control in screening assays designed to identify novel p300 inhibitors.

Mechanism of Action of Lys-CoA
p300 follows a "hit and run" Theorell-Chance catalytic mechanism. This involves the stable

binding of acetyl-CoA followed by a transient interaction with the histone substrate for the

acetyl transfer to occur. Lys-CoA effectively inhibits p300 by binding to the enzyme's active site

in a manner that mimics the transition state of the acetylation reaction. Its structure

incorporates features of both acetyl-CoA and a lysine residue, allowing it to occupy both

binding pockets simultaneously. This leads to a stable enzyme-inhibitor complex, preventing

the binding of the natural substrates and thus inhibiting the enzymatic reaction.

Data Presentation: Inhibitory Activity of Lys-CoA
against p300
The inhibitory potency of Lys-CoA against p300 has been determined in various studies. The

half-maximal inhibitory concentration (IC50) is a key parameter for quantifying this inhibition.

Inhibitor Target Enzyme IC50 (µM) Reference

Lys-CoA p300 0.5 [1]

Lys-CoA p300 ~0.05 [2]

Lys-CoA p300 0.060 ± 0.008 [3]

Lys-CoA-Tat p300 0.25 ± 0.05 [4]

Lys-CoA PCAF 200 [1]

Lys-CoA-Tat GCN5 2.3 ± 0.5 [4]

Note: IC50 values can vary depending on the specific assay conditions, including substrate

concentrations and enzyme preparation.
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Here, we provide detailed protocols for using Lys-CoA as a positive control in both in vitro and

cell-based p300 inhibition assays.

In Vitro p300 Histone Acetyltransferase (HAT) Assay
This protocol describes a non-radioactive in vitro HAT assay to measure p300 activity and its

inhibition by Lys-CoA.

Materials:

Recombinant human p300 enzyme

Histone H3 or a specific peptide substrate

Acetyl-CoA

Lys-CoA

HAT Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 10% glycerol, 1 mM DTT, 0.1 mM EDTA)

Stop Solution (e.g., 0.1 M HCl)

Antibody specific for acetylated histone H3 (or the specific peptide)

Secondary antibody conjugated to a detectable label (e.g., HRP, fluorophore)

96-well assay plates (e.g., high-binding capacity)

Plate reader for detection

Protocol:

Enzyme Preparation: Dilute the recombinant p300 enzyme to the desired concentration in

cold HAT Assay Buffer.

Inhibitor Preparation: Prepare a stock solution of Lys-CoA in an appropriate solvent (e.g.,

water or buffer). Create a dilution series to test a range of concentrations.

Assay Setup:
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Add 25 µL of HAT Assay Buffer to each well of a 96-well plate.

Add 5 µL of the diluted Lys-CoA solution or vehicle control to the appropriate wells.

Add 10 µL of the histone H3 substrate solution.

To initiate the reaction, add 10 µL of a mixture containing the p300 enzyme and acetyl-

CoA. The final concentration of acetyl-CoA should be close to its Km value for p300.

Incubation: Incubate the plate at 30°C for 30-60 minutes. The optimal time should be

determined empirically to ensure the reaction is in the linear range.

Stopping the Reaction: Add 50 µL of Stop Solution to each well.

Detection (ELISA-based):

Wash the wells three times with a suitable wash buffer (e.g., PBS with 0.05% Tween-20).

Add 100 µL of the primary antibody against the acetylated histone, diluted in a blocking

buffer, to each well.

Incubate for 1-2 hours at room temperature or overnight at 4°C.

Wash the wells three times.

Add 100 µL of the diluted secondary antibody.

Incubate for 1 hour at room temperature.

Wash the wells three times.

Add the appropriate detection reagent (e.g., TMB for HRP-conjugated antibodies) and

measure the signal using a plate reader.

Data Analysis: Calculate the percent inhibition for each Lys-CoA concentration relative to the

vehicle control. Plot the percent inhibition against the logarithm of the inhibitor concentration

and fit the data to a dose-response curve to determine the IC50 value.
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Cellular p300 Inhibition Assay
This protocol outlines a method to assess the effect of Lys-CoA on p300 activity within cells.

As Lys-CoA does not readily cross the cell membrane, cell permeabilization is required.

Alternatively, a modified, cell-permeable version like Lys-CoA-Tat can be used.

Materials:

Cell line of interest (e.g., a cancer cell line with known p300 activity)

Cell culture medium and supplements

Lys-CoA

Cell permeabilization agent (e.g., TransPort™ reagent) or Lys-CoA-Tat

Lysis buffer

Antibodies against acetylated histones (e.g., anti-acetyl-H3K27) and total histones

Western blotting reagents and equipment

Protocol:

Cell Culture: Plate the cells in a multi-well plate and allow them to adhere and grow to the

desired confluency.

Treatment with Lys-CoA:

For cell permeabilization: Gently wash the cells with PBS. Permeabilize the cells using a

suitable reagent according to the manufacturer's instructions in the presence of varying

concentrations of Lys-CoA or a vehicle control. Incubate for the recommended time (e.g.,

1 hour).

For Lys-CoA-Tat: Add Lys-CoA-Tat directly to the cell culture medium at the desired final

concentrations. Incubate for a suitable period (e.g., 4-24 hours).
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Cell Lysis: After treatment, wash the cells with cold PBS and lyse them using a suitable lysis

buffer to extract nuclear proteins.

Western Blotting:

Determine the protein concentration of the lysates.

Separate equal amounts of protein from each sample by SDS-PAGE.

Transfer the proteins to a PVDF or nitrocellulose membrane.

Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in

TBST).

Incubate the membrane with the primary antibody against the specific acetylated histone

mark (e.g., anti-acetyl-H3K27).

Wash the membrane and incubate with the appropriate HRP-conjugated secondary

antibody.

Detect the signal using an enhanced chemiluminescence (ECL) substrate.

To normalize for protein loading, strip the membrane and re-probe with an antibody

against total histone H3 or another loading control.

Data Analysis: Quantify the band intensities using densitometry software. Calculate the ratio

of acetylated histone to total histone for each treatment condition. Compare the ratios in Lys-
CoA-treated samples to the vehicle control to determine the extent of p300 inhibition.

Mandatory Visualizations
Signaling Pathway Involving p300

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b15552236/docs?utm_src=pdf-body#application-notes-lys-coa-as-a-positive-control-for-p300-inhibition
https://www.benchchem.com/product/b15552236/docs?utm_src=pdf-body#application-notes-lys-coa-as-a-positive-control-for-p300-inhibition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upstream Signals

p300 Regulation

Downstream EffectsGrowth Factors

p300

Stress Signals

Developmental Cues

Histone Acetylation

TF Acetylation
e.g., p53, NF-κB

Chromatin Remodeling

Gene Transcription

Cell Cycle

Apoptosis

Differentiation

Lys-CoA
Inhibition

Click to download full resolution via product page

Caption: Overview of p300 signaling and its inhibition by Lys-CoA.

Experimental Workflow for In Vitro p300 Inhibition Assay
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Caption: Workflow for the in vitro p300 HAT inhibition assay.
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Caption: Bisubstrate inhibition mechanism of Lys-CoA on p300.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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